Cas no 24537-25-5 (Benzoyl chloride, 4-(sulfinylamino)-)

• Product Name: Benzoyl chloride, 4-(sulfinylamino)-
• CAS No: 24537-25-5
• MF: C₇H₄ClNO₂S
• MW: 201.630159378052
• CID: 1418665
• PubChem ID: 12238912
• Update Time: 2025-04-20

Benzoyl chloride, 4-(sulfinylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(sulfinylamino)-
• 4-sulfinylamino-benzoyl chloride
• ASKDNKAURXFDOL-UHFFFAOYSA-N
• InChI=1/C7H4ClNO2S/c8-7(10)5-1-3-6(4-2-5)9-12-11/h1-4
• 24537-25-5
• C7H4ClNO2S
• p-sulfinylaminobenzoyl chloride
• p-Sulfinylaminobenzoylchlorid
• DTXSID60481891
• SCHEMBL5183277

• Inchi： 1S/C7H4ClNO2S/c8-7(10)5-1-3-6(4-2-5)9-12-11/h1-4H
• InChI Key： ASKDNKAURXFDOL-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N=S=O)=O

Computed Properties

• Exact Mass: 200.96522
• Monoisotopic Mass: 200.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• PSA: 46.5